1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H33N5O/c1-16-14-17(2)23-21(22-16)25-12-7-19(8-13-25)26-11-5-6-18(15-26)20(27)24-9-3-4-10-24/h14,18-19H,3-13,15H2,1-2H3
• InChI Key: AGWRVDQRYOWNNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4)C
• Molecular Formula: C21H33N5O
• Molecular Weight: 371.5 g/mol

Description

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as DMPPB, is a novel compound that has been extensively studied for its potential applications in the field of neuroscience. DMPPB is a potent and selective positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs), which are widely distributed in the central nervous system and play a crucial role in cognitive function, memory, and learning.

Mechanism of Action

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine acts as a positive allosteric modulator of α7 nAChRs, which are ligand-gated ion channels that are widely distributed in the central nervous system. α7 nAChRs play a crucial role in cognitive function, memory, and learning. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine binds to a specific site on the receptor and enhances its response to acetylcholine, the endogenous ligand of the receptor. This leads to an increase in the influx of calcium ions into the cell, which triggers a cascade of biochemical events that enhance synaptic plasticity and cognitive function.
Biochemical and Physiological Effects:
1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been shown to enhance cognitive function, memory, and learning in various animal models. It has also been shown to increase the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate, which are involved in cognitive function and memory. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been investigated for its potential neuroprotective effects against various neurotoxic insults such as amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has several advantages for lab experiments. It is a potent and selective modulator of α7 nAChRs, which allows for precise modulation of receptor function. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is also stable and can be easily synthesized and purified. However, 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has some limitations for lab experiments. Its effects on cognitive function and memory may vary depending on the animal model and experimental conditions. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine also has a short half-life, which may limit its therapeutic potential.

Future Directions

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has shown great promise for its potential applications in the field of neuroscience. Future research should focus on further elucidating its mechanism of action and its effects on cognitive function and memory. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine should also be investigated for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and ADHD. Finally, the development of more potent and selective modulators of α7 nAChRs based on the structure of 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine should be pursued.

Synthesis Methods

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is a complex compound that requires a multi-step synthesis process. The synthesis of 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves the reaction of 4,6-dimethylpyrimidin-2-amine with 1,4'-bipiperidine-1-carboxylic acid, followed by the coupling of the resulting intermediate with pyrrolidine-1-carbonyl chloride. The final product is obtained after purification and characterization by various analytical techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC).

Scientific Research Applications

1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential applications in the field of neuroscience. Its ability to selectively modulate α7 nAChRs has been shown to enhance cognitive function, memory, and learning in various animal models. 1'-(4,6-dimethylpyrimidin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been investigated for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).